N-(2,6-dimethylphenyl)-2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]acetamide
N-(2,6-dimethylphenyl)-2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0882501
InChI:
InChI=1S/C18H17N3O2S/c1-11-6-5-7-12(2)16(11)20-15(22)10-24-18-19-14-9-4-3-8-13(14)17(23)21-18/h3-9H,10H2,1-2H3,(H,20,22)(H,19,21,23)
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC(=O)C3=CC=CC=C3N2
Molecular Formula:
C18H17N3O2S
Molecular Weight:
339.4 g/mol
N-(2,6-dimethylphenyl)-2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]acetamide
CAS No.:
Cat. No.: VC0882501
Molecular Formula: C18H17N3O2S
Molecular Weight: 339.4 g/mol
* For research use only. Not for human or veterinary use.
![N-(2,6-dimethylphenyl)-2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H17N3O2S |
|---|---|
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | N-(2,6-dimethylphenyl)-2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]acetamide |
| Standard InChI | InChI=1S/C18H17N3O2S/c1-11-6-5-7-12(2)16(11)20-15(22)10-24-18-19-14-9-4-3-8-13(14)17(23)21-18/h3-9H,10H2,1-2H3,(H,20,22)(H,19,21,23) |
| Standard InChI Key | FFNHWGIAKPSZGE-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC(=O)C3=CC=CC=C3N2 |
| SMILES | CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC(=O)C3=CC=CC=C3N2 |
| Canonical SMILES | CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC(=O)C3=CC=CC=C3N2 |
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